(2,6-dibromo-9H-xanthen-9-yl)methanol

• Molecular Formula: C14H10Br2O2
• Molecular Weight: 370.03 g/mol
• IUPAC Name: (2,6-dibromo-9H-xanthen-9-yl)methanol
• InChI: InChI=1S/C14H10Br2O2/c15-8-2-4-13-11(5-8)12(7-17)10-3-1-9(16)6-14(10)18-13/h1-6,12,17H,7H2
• InChI Key: GHOVMYFATHWFQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)OC3=C(C2CO)C=C(C=C3)Br

Description

(2,6-dibromo-9H-xanthen-9-yl)methanol is a useful research compound. Its molecular formula is C14H10Br2O2 and its molecular weight is 370.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Borane-THF complex (36.5 mL, 1M THF, 36.5 mmol) was added to a stirred solution of 2,6-dibromo-9-methylene-9H-xanthene (9-1) (6.43 g, 18.27 mmol) in THF (75 mL) at 0° C. The mixture was allowed to warm up to rt and stirred for 1 h. The reaction mixture was cooled to 0° C. and a mixture of hydrogen peroxide (35 wt % in water) (5.76 mL, 65.8 mmol) and NaOH (25.6 mL, 2 M aq, 51.1 mmol) was added cautiously. The mixture was allowed to warm up to rt over 30 min. The reaction mixture was then poured into water (200 mL) and extracted with DCM (3×150 mL). The combined organics were washed with water (2×200 mL), brine (200 mL), dried over anhydrous MgSO4, filtered and volatiles removed in vacuo to give a yellow solid. The crude product was purified by column chromatography (SiO2, 0-100% (v/v) of EtOAc/isohexanes) to afford (2,6-dibromo-9H-xanthen-9-yl)methanol (10-1) (2.5 g, 37.0% yield) as a yellow solid. 1H NMR (CDCl3): δ 7.42-7.39 (1H, m), 7.37-7.35 (1H, m), 7.28-7.27 (1H, m), 7.25-7.21 (1H, m), 7.16-7.12 (1H, m), 7.00-6.97 (1H, m), 4.00 (1H, t, J=5.9 Hz), 1.46 (2H, d, J=5.9 Hz) ppm.